Cas no 113246-37-0 (methyl 5-methoxy-1-phenylpyrazole-3-carboxylate)

• Product Name: methyl 5-methoxy-1-phenylpyrazole-3-carboxylate
• CAS No: 113246-37-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 2610244
• PubChem ID: 10889771
• Update Time: 2025-04-21

methyl 5-methoxy-1-phenylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methoxy-1-phenylpyrazole-3-carboxylate
• 113246-37-0
• Methyl 5-methoxy-1-phenyl-1H-pyrazole-3-carboxylate
• DTXSID40447298
• DTXCID80398119
• 1H-Pyrazole-3-carboxylic acid, 5-methoxy-1-phenyl-, methyl ester

• Inchi： 1S/C12H12N2O3/c1-16-11-8-10(12(15)17-2)13-14(11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： JJQIXBBWIKSQEZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4Ų